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Compound of Interest

Compound Name: Heliamine hydrochloride

Cat. No.: B7768077

Get Quote

This guide provides an in-depth exploration of Heliamine hydrochloride (HCl), a

tetrahydroisoquinoline alkaloid, designed for researchers, medicinal chemists, and

pharmacologists engaged in drug discovery and development. We will delve into its

fundamental chemical properties, plausible synthetic routes, and known pharmacological

activities, offering a holistic view grounded in scientific literature.

Introduction to Heliamine
Heliamine, systematically known as 6,7-Dimethoxy-1,2,3,4-tetrahydroisoquinoline, is a naturally

occurring alkaloid found in various plant species, including cacti like Pachycereus pringlei.[1]

As a plant metabolite, it belongs to the family of isoquinoline alkaloids, a class of compounds

renowned for their diverse and potent biological activities.[2] The hydrochloride salt form,

Heliamine HCl, enhances the compound's stability and solubility, making it more amenable for

research and potential pharmaceutical applications.[3] This guide will focus on the technical

aspects of Heliamine HCl, providing a foundational resource for its scientific investigation.
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A precise understanding of a compound's physicochemical properties is paramount for any

drug development program. These parameters influence its solubility, absorption, distribution,

metabolism, and excretion (ADME) profile.

Property Value Source(s)

Chemical Name

6,7-Dimethoxy-1,2,3,4-

tetrahydroisoquinoline

hydrochloride

[3]

Molecular Formula C₁₁H₁₆ClNO₂ [3]

C₁₁H₁₅NO₂ · HCl

Molecular Weight 229.70 g/mol [3][4]

Parent Compound
Heliamine (6,7-Dimethoxy-

1,2,3,4-tetrahydroisoquinoline)
[2][4]

Parent MW 193.24 g/mol [2]

CAS Number 2328-12-3 [1]

Appearance
Pale Beige to Pale Brown

Solid
[5]

Solubility
Soluble in DMSO (Slightly),

Methanol (Slightly)
[5]

Melting Point 260-265 °C

Synthesis of Heliamine Hydrochloride
While specific, detailed industrial synthesis protocols for Heliamine HCl are not widely

published, a plausible and efficient laboratory-scale synthesis can be designed based on

established methodologies for similar isoquinoline alkaloids, such as the Pictet-Spengler

reaction. The following protocol is a representative example, grounded in the principles of

organic synthesis.

Pictet-Spengler Reaction Workflow
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The Pictet-Spengler reaction is a cornerstone in the synthesis of tetrahydroisoquinolines,

involving the condensation of a β-arylethylamine with an aldehyde or ketone followed by

cyclization.

Dopamine HCl + Formaldehyde Mannich Reaction:
Formation of Schiff Base

Step 1 Intramolecular
Electrophilic Aromatic
Substitution (SEAr)

Step 2
Tetrahydroisoquinoline Core

Step 3
O-Methylation

Step 4
Heliamine

Step 5
HCl Treatment

Step 6
Heliamine HCl

Step 7

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of Heliamine HCl.

Detailed Experimental Protocol
Objective: To synthesize Heliamine HCl from 3,4-dimethoxyphenethylamine.

Materials:

3,4-Dimethoxyphenethylamine

Formaldehyde (37% aqueous solution)

Hydrochloric acid (concentrated and 1M)

Sodium hydroxide (pellets)

Dimethyl sulfate

Anhydrous potassium carbonate

Acetone

Dichloromethane (DCM)

Methanol

Anhydrous magnesium sulfate
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Standard laboratory glassware and equipment (round-bottom flasks, reflux condenser,

separatory funnel, etc.)

Magnetic stirrer and heating mantle

Rotary evaporator

Step-by-Step Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

10 g of 3,4-dimethoxyphenethylamine in 100 mL of water.

Pictet-Spengler Cyclization: To the stirred solution, add 5 mL of 37% aqueous formaldehyde.

Adjust the pH to approximately 4-5 with 1M HCl. Heat the reaction mixture to reflux for 4

hours. The acidic condition facilitates the intramolecular cyclization.

Work-up and Extraction: After cooling to room temperature, basify the reaction mixture with a

saturated sodium hydroxide solution until the pH is >10. Extract the aqueous layer three

times with 100 mL portions of dichloromethane. The basic conditions deprotonate the amine,

making it soluble in the organic solvent.

Drying and Concentration: Combine the organic extracts and dry over anhydrous

magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced

pressure using a rotary evaporator to yield the crude Heliamine base.

Salt Formation (Heliamine HCl): Dissolve the crude Heliamine base in a minimal amount of

methanol. Slowly add concentrated hydrochloric acid dropwise while stirring until the solution

is acidic. The Heliamine HCl will precipitate out of the solution.

Purification: Collect the precipitate by vacuum filtration and wash with cold acetone to

remove any remaining impurities. Recrystallize the solid from a suitable solvent system (e.g.,

methanol/ether) to obtain pure Heliamine HCl.

Characterization: Confirm the identity and purity of the final product using standard analytical

techniques such as NMR spectroscopy, mass spectrometry, and melting point analysis.
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Mechanism of Action and Pharmacological
Activities
Heliamine and its analogs, such as Higenamine, have been investigated for a range of

pharmacological effects. The primary mechanism of action for many of these compounds

appears to be related to their interaction with adrenergic receptors.

Higenamine, a structurally similar compound, has been identified as a β2-adrenoceptor

agonist.[6] This activity is responsible for its observed effects on smooth muscle relaxation,

such as in the trachea, making it a potential candidate for treating conditions like asthma.[7][8]

Furthermore, these compounds exhibit cardiovascular effects, including positive inotropic

(increased contractility) and chronotropic (increased heart rate) actions, which are

characteristic of β-adrenergic stimulation.[9]

Recent research has also shed light on other signaling pathways that may be modulated by

Heliamine and related alkaloids. These include:

Anti-inflammatory and Antioxidant Effects: Studies have shown that these compounds can

exert anti-inflammatory and antioxidant effects through the modulation of pathways such as

the PI3K/AKT/NRF2/HO-1 and AKT/GSK3β signaling pathways.[7] This suggests a potential

therapeutic role in diseases with an inflammatory or oxidative stress component.

Calcium Channel Modulation: Some tetrahydroisoquinoline derivatives act as calcium

channel blockers, which could contribute to their cardiovascular and antiarrhythmic

properties.[10]

Signaling Pathway Diagram
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Caption: Putative signaling pathways of Heliamine.
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Therapeutic Potential and Future Directions
The diverse pharmacological profile of Heliamine and its derivatives suggests a broad range of

potential therapeutic applications. These include:

Cardiovascular Diseases: Due to their effects on heart rate, contractility, and potential

antiarrhythmic properties.[9][10]

Respiratory Conditions: Their bronchodilatory effects make them interesting candidates for

asthma and other obstructive airway diseases.[8]

Inflammatory Disorders: The anti-inflammatory and antioxidant properties could be leveraged

in a variety of chronic inflammatory conditions.[7][11]

Neurodegenerative Diseases: The modulation of pathways like AKT/GSK3β suggests a

potential role in diseases such as Alzheimer's, though this requires further investigation.[7]

As a Senior Application Scientist, it is my assessment that while the preclinical data is

promising, further research is necessary to fully elucidate the mechanisms of action, establish a

comprehensive safety profile, and optimize the pharmacokinetic properties of Heliamine HCl for

clinical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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